Artificial supramolecular nanostructures showing transient properties have attracted significant attention in recent years. New discoveries in this area may provide insights into a better understanding of the sophisticated organization of complex biomolecular systems. Nevertheless, research concerning such materials is still limited. Better knowledge of the chemical reactivity and corresponding molecular transformations of self-assembling molecules, which guide their assembly/disassembly, may provide an opportunity to construct transient supramolecular nanostructures capable of showing chemical stimulus responsiveness. Herein, we report a short peptide derivative containing a hydrazone bond, which shows transient hydrogel formation (no only sol-to-gel but also gel-to-shrunken gel phase transition) accompanied by continuous transformation and growth of supramolecular nanostructures triggered by hydrazone–oxime exchange reaction in response to hydroxylamine. Such controlled shrinkage behavior of supramolecular hydrogels in response to specific chemical stimuli has rarely been explored compared with conventional polymer hydrogel systems.

We present a simulation study of pattern formation in an ensemble of chemotactic run-and-tumble bacteria, focussing on the effect of spatial confinement, either within traps or inside a maze. These geometries are inspired by previous experiments probing pattern formation in chemotactic strains of E. coli under these conditions. Our main result is that a microscopic model of chemotactic run-and-tumble particles which themselves secrete a chemoattractant is able to reproduce the main experimental observations, namely the formation of bacterial aggregates within traps and in dead ends of a maze. Our simulations also demonstrate that stochasticity plays a key role and leads to a hysteretic response when the chemotactic sensitivity is varied. We compare the results of run-and-tumble particles with simulations performed with a simplified version of the model where the active particles are smooth swimmers which respond to chemotactic gradients by rotating towards the source of chemoattractant. This class of models leads again to aggregation, but with quantitative and qualitative differences in, for instance, the size and shape of clusters.

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A graphical abstract is available for this content

A graphical abstract is available for this content

A graphical abstract is available for this content

A graphical abstract is available for this content

A graphical abstract is available for this content

Poly(vinylidene fluoride) (PVDF) is among the most versatile polymers due to its wide range of properties, including dielectric, piezoelectric and ferroelectric properties. However, more frequently than not a range of processing routes and/or additives have been used to enhance such properties. In this study, PVDF nanofibers were electrospun from PVDF solution that contained tetra-n-butyl ammonium chloride (TBAC) at different loadings (1, 2, 3, and 5 wt%). The effect of TBAC on the morphology, crystallinity, and polymorphism of PVDF was studied using various characterization techniques. Addition of TBAC significantly improved the electroactive β-phase of PVDF. The highest β-phase content of 89% was attained at a TBAC loading of 3 wt%. Consequently, the dielectric and piezoelectric properties of the PVDF nanofibers improved significantly. A nanogenerator fabricated using 3 wt% TBAC/PVDF nanofibers exhibited the maximum voltage output of 17.2 V (under 5 N force) and the maximum power density of ∼1.4 μW cm−2 (under 3 N force). Improved dielectric and piezoelectric properties of PVDF upon the addition of a small amount of TBAC could be useful for researchers in upbringing the material for flexible electronic devices.

Chirality is of great importance in physical and biological systems. It helps differentiate chemical reactions and physical processes. It was reported that the diffusion of mesogenic chiral guests in chiral nematic liquid crystal hosts profoundly depends on the chirality of the guest and host molecules. When the guest and host molecules have the same handedness, the diffusion is much faster than that when the guest and host molecules have the opposite handedness. In this paper, we report the discovery that chiral differentiation also exists in the diffusion of limonene, which is non-mesogenic in chiral nematic liquid crystals. The diffusion of L-limonene (right-handed) in chiral nematic liquid crystals with a right handed helical structure is faster than that of D-limonene (left-handed). This result might be important in understanding the effects of chirality on physical processes that take place in biological systems. In addition, this effect could be utilized for enantiomer separation in the pharmaceutical industry.